Cas no 1201935-78-5 (N,N,1-Trimethyl-4-nitropyrazole-3-carboxamide)
1201935-78-5 structure
Product Name:N,N,1-Trimethyl-4-nitropyrazole-3-carboxamide
CAS No:1201935-78-5
MF:C7H10N4O3
MW:198.179300785065
CID:2148426
Update Time:2023-08-04
N,N,1-Trimethyl-4-nitropyrazole-3-carboxamide Chemical and Physical Properties
Names and Identifiers
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- N,N,1-trimethyl-4-nitropyrazole-3-carboxamide
- 1H-Pyrazole-3-carboxamide,N,N,1-trimethyl-4-nitro-
- VLBWQUCXEBPOSE-UHFFFAOYSA-N
- 1H-Pyrazole-3-carboxamide, N,N,1-trimethyl-4-nitro-
- 1-Methyl-4-nitro-1H-pyrazole-3-carboxylic acid dimethylamide
- N,N,1-Trimethyl-4-nitropyrazole-3-carboxamide
-
- Inchi: 1S/C7H10N4O3/c1-9(2)7(12)6-5(11(13)14)4-10(3)8-6/h4H,1-3H3
- InChI Key: VLBWQUCXEBPOSE-UHFFFAOYSA-N
- SMILES: O=C(C1C(=CN(C)N=1)[N+](=O)[O-])N(C)C
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 250
- Topological Polar Surface Area: 84
N,N,1-Trimethyl-4-nitropyrazole-3-carboxamide Related Literature
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Xinyi Liu,Huan Chen,Jing Lin,Yi Li,Liangqia Guo Chem. Commun., 2019,55, 2972-2975
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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